Cas no 2228279-64-7 (2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine
• CAS No: 2228279-64-7
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 5960075
• PubChem ID: 165691385
• Update Time: 2025-06-14

2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine
• 2228279-64-7
• EN300-1952007

• Inchi： 1S/C9H10F2N2O3/c1-16-7-4-5(13(14)15)2-3-6(7)8(12)9(10)11/h2-4,8-9H,12H2,1H3
• InChI Key： CTPOBZONSWUOSU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1OC)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine (CAS No. 2228279-64-7)

The compound 2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine (CAS No. 2228279-64-7) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and nitrophenyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s methoxy and nitro functional groups contribute to its reactivity, enabling applications in cross-coupling reactions and catalysis. A growing body of literature highlights its utility in proteomics and chemical biology, addressing key challenges in drug discovery, such as selectivity and off-target effects.

From an industrial perspective, CAS No. 2228279-64-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in flow chemistry and microwave-assisted reactions have optimized its production, reducing waste and energy consumption. These advancements resonate with the global push toward environmentally friendly manufacturing, a topic frequently searched by professionals in the field.

The compound’s mechanism of action is another area of interest. Studies suggest that its electron-withdrawing nitro group and electron-donating methoxy group create a balanced electronic profile, ideal for interacting with biological targets. This duality has sparked investigations into its potential as a scaffold for kinase inhibitors or GPCR modulators, addressing unmet medical needs in oncology and neurology.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine. Purity and stability assessments are paramount, given its sensitivity to light and moisture. These factors are frequently queried in academic forums, reflecting the compound’s niche yet growing relevance in high-throughput screening and medicinal chemistry workflows.

Looking ahead, the versatility of CAS No. 2228279-64-7 positions it as a candidate for AI-driven drug design. Computational models leveraging machine learning can predict its interactions with proteins, accelerating the identification of lead compounds. This intersection of chemistry and technology aligns with broader trends in digital transformation within the life sciences sector.

In summary, 2,2-difluoro-1-(2-methoxy-4-nitrophenyl)ethan-1-amine exemplifies the convergence of synthetic innovation and biological application. Its multifaceted utility—from drug development to material science—ensures its continued prominence in scientific discourse, making it a compound worth watching in the coming years.